Cas no 1805616-91-4 (Methyl 3-(difluoromethyl)-4-hydroxy-2-nitropyridine-5-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-4-hydroxy-2-nitropyridine-5-carboxylate
• CAS No: 1805616-91-4
• MF: C₈H₆F₂N₂O₅
• MW: 248.140449047089
• CID: 4889706
• Update Time: 2025-05-20

Methyl 3-(difluoromethyl)-4-hydroxy-2-nitropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-4-hydroxy-2-nitropyridine-5-carboxylate

• Inchi： 1S/C8H6F2N2O5/c1-17-8(14)3-2-11-7(12(15)16)4(5(3)13)6(9)10/h2,6H,1H3,(H,11,13)
• InChI Key： JAFSRXFQJUCRSL-UHFFFAOYSA-N
• SMILES： FC(C1C(C(C(=O)OC)=CNC=1[N+](=O)[O-])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 449
• XLogP3: 0.9
• Topological Polar Surface Area: 101

Additional information on Methyl 3-(difluoromethyl)-4-hydroxy-2-nitropyridine-5-carboxylate

Methyl 3-(difluoromethyl)-4-hydroxy-2-nitropyridine-5-carboxylate: A Comprehensive Overview

The compound Methyl 3-(difluoromethyl)-4-hydroxy-2-nitropyridine-5-carboxylate, identified by the CAS number 1805616-91-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of Methyl 3-(difluoromethyl)-4-hydroxy-2-nitropyridine-5-carboxylate comprises a pyridine ring substituted with several functional groups, including a difluoromethyl group, a hydroxyl group, and a nitro group. These substituents contribute to the compound's chemical reactivity and biological properties. The presence of the nitro group, in particular, is known to enhance the molecule's electron-withdrawing effects, which can influence its interaction with biological systems.

Recent studies have explored the synthesis and characterization of this compound, focusing on optimizing its production methods to enhance yield and purity. Researchers have employed various synthetic strategies, including nucleophilic aromatic substitution and coupling reactions, to construct the molecule efficiently. These advancements have paved the way for further investigations into its potential applications.

In terms of biological activity, Methyl 3-(difluoromethyl)-4-hydroxy-2-nitropyridine-5-carboxylate has shown promise as a lead compound in drug discovery efforts. Preclinical studies suggest that it may possess antimicrobial and anti-inflammatory properties, making it a candidate for developing new therapeutic agents. Additionally, its ability to modulate enzyme activity has been explored, highlighting its potential in treating various diseases.

The environmental impact of this compound is another area of interest for researchers. Assessments of its biodegradability and toxicity have been conducted to ensure its safe use in industrial and medical settings. These studies are crucial for complying with regulatory standards and minimizing ecological risks associated with its production and application.

In conclusion, Methyl 3-(difluoromethyl)-4-hydroxy-2-nitropyridine-5-carboxylate represents a valuable addition to the arsenal of organic compounds with diverse applications. As research continues to uncover its full potential, this compound is expected to play a significant role in advancing both chemical synthesis and biomedical sciences.